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Compound of Interest

Compound Name: Dimethylamine-15N hydrochloride

CAS No.: 75693-94-6

Cat. No.: B1357194

Get Quote

Executive Summary & Technical Scope
This guide details the application of Dimethylamine-

N hydrochloride (DMA-

N) as a metabolic tracer in drug development and systems biology. Unlike "metabolic labeling"
for proteome synthesis (e.g., SILAC), which uses amino acids, DMA-

N is primarily used to elucidate nitrogen flux through specific metabolic nodes—most notably
the gut-liver axis (TMA/TMAO pathway) and the catabolism of dimethylamine-containing
xenobiotics.

Critical Distinction: Researchers often confuse metabolic labeling with chemical labeling.

Metabolic Labeling (This Protocol): In vivo/in vitro administration of DMA-

N to trace metabolic fate (e.g., conversion to TMAO).

Chemical Labeling (Proteomics):Stable Isotope Dimethyl Labeling typically uses

Formaldehyde-D2 and Cyanoborohydride to label lysine residues. DMA-
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N is not the standard reagent for peptide dimethylation but can be used for specific carboxyl-
group derivatizations.

Key Applications
Cardiovascular Safety (TMAO Axis): Tracing the conversion of Dimethylamine to

Trimethylamine N-oxide (TMAO), a pro-atherogenic metabolite.

ADME/Tox: Tracking the N-demethylation of drug candidates containing dimethylamine

moieties (e.g., diphenhydramine, ranitidine analogs).

Microbiome Metabolism: Quantifying the bidirectional flux of methylamines between host

hepatocytes and gut microbiota.

Mechanistic Principles
The Methylamine Metabolic Node
Dimethylamine (DMA) is not merely a waste product; it is a dynamic intermediate in the

metabolism of choline, carnitine, and xenobiotics. The introduction of the

N stable isotope allows for the precise differentiation of exogenous DMA flux from the
endogenous pool derived from dietary precursors.

Metabolic Pathway Diagram
The following diagram illustrates the fate of

N-DMA in a mammalian system, highlighting the critical FMO3 oxidation step.
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Figure 1: Metabolic fate of Dimethylamine-

N. The tracer competes with endogenous substrates for FMO3 oxygenation, allowing
quantification of enzyme capacity and metabolic flux toward TMAO.

Experimental Protocols
Protocol A: In Vivo Metabolic Flux Analysis (Mouse
Model)
Objective: Determine the rate of conversion of DMA-

N to TMAO-

N to assess FMO3 activity or renal clearance.

Materials
Tracer: Dimethylamine-

N hydrochloride (98%+ atom

N).

Vehicle: Sterile Phosphate Buffered Saline (PBS), pH 7.4.
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Subjects: C57BL/6J Mice (Male, 8-10 weeks).

Sampling: Heparinized capillary tubes, metabolic cages.

Step-by-Step Methodology
Tracer Preparation:

Dissolve Dimethylamine-

N HCl in PBS to a concentration of 5 mg/mL.

Calculation: DMA-HCl MW ≈ 82.5 g/mol .

N adds ~1 Da. Ensure molarity calculations account for the salt form.

Filter sterilize (0.22 µm).

Dosing (Oral Gavage):

Administer a bolus dose of 20 mg/kg body weight.

Rationale: This dose is sufficient to perturb the pool without inducing acute toxicity (LD50

is >1000 mg/kg), ensuring linear kinetics.

Sample Collection (Time-Course):

Plasma: Collect tail vein blood (20 µL) at T=0, 15, 30, 60, 120, and 240 minutes.

Urine: House mice in metabolic cages to collect 0-4h and 4-24h urine fractions.

Quenching: Immediately mix plasma 1:4 with ice-cold Acetonitrile/Methanol (1:1)

containing internal standards (e.g., d9-TMAO) to precipitate proteins and halt enzymatic

activity.

Sample Processing:

Vortex quenched samples for 1 min.

Centrifuge at 14,000 x g for 10 min at 4°C.
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Transfer supernatant to LC-MS vials.

Protocol B: LC-MS/MS Quantification
Objective: Detect the specific mass shift (+1 Da) induced by the

N label.

Instrument Parameters
System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6495 or Sciex QTRAP).

Column: HILIC Column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm). Note: Amines

retain poorly on C18; HILIC is mandatory.

Mobile Phase:

A: 10 mM Ammonium Formate in Water (pH 3.0).

B: Acetonitrile with 0.1% Formic Acid.

Mass Transitions (MRM Table)
Analyte

Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Note

Dimethylamine

(Endogenous)
46.1 30.1 15

Natural

N

Dimethylamine-

N
47.1 31.1 15 Tracer

TMAO

(Endogenous)
76.1 58.1 20

Natural

N

TMAO-

N
77.1 59.1 20 Metabolite

d9-TMAO 85.1 66.1 20 Internal Std
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Table 1: MRM transitions. Note the +1 m/z shift for

N labeled analytes. The product ions also shift because they retain the nitrogen atom.

Data Analysis & Interpretation
Calculating Fractional Enrichment
To quantify metabolic flux, calculate the Mole Percent Excess (MPE) or Isotope Enrichment for

TMAO.

Interpreting Results
High Conversion Rate: Rapid appearance of TMAO-

N in plasma indicates high FMO3 activity. This is relevant for drug candidates that are FMO3
substrates; high FMO3 activity may lead to rapid clearance.

Renal Clearance: If TMAO-

N appears in urine but plasma levels remain low, it suggests efficient renal clearance.

Gut Microbiome Re-cycling: If

N-Methylamine is detected, it indicates that DMA-

N was secreted into the gut and demethylated by bacterial enzymes, a process known as
retro-conversion.

Comparative Note: Chemical vs. Metabolic Labeling
It is vital to distinguish this protocol from Stable Isotope Dimethyl Labeling used in proteomics.
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Feature
Metabolic Labeling (This
Protocol)

Chemical Dimethyl
Labeling (Proteomics)

Reagent
Dimethylamine-

N HCl

Formaldehyde (HCHO /

DCDO) + NaBH3CN

Target
Metabolic Pathways (FMO3,

Gut)

Lysine residues & N-termini of

peptides

Timing
In vivo / In cellulo (Living

system)

Post-digestion (In vitro

chemical reaction)

Mass Shift +1 Da (Nitrogen)
+28 Da (Light) vs +32 Da

(Medium) vs +36 Da (Heavy)

Purpose ADME / Flux Analysis
Relative Quantification of

Proteins

Note: If your goal is to label peptides for mass spectrometry quantification, do NOT use

Dimethylamine-

N. Use the Formaldehyde-based protocol.
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Reagent Data: Biosynth. "Dimethylamine-15N hydrochloride Product Page."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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